Cas no 37414-43-0 (1H-Indene-1-carboxaldehyde,2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxaldehyde,2,3-dihydro-
• CAS No: 37414-43-0
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 296777
• PubChem ID: 11116198
• Update Time: 2025-05-23

1H-Indene-1-carboxaldehyde,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxaldehyde,2,3-dihydro-
• 1-Formylindan
• 1-Indancarboxaldehyde(7CI)
• FT-0691110
• Z1070003774
• AKOS006228132
• 159496-97-6
• SCHEMBL384149
• 37414-43-0
• indal
• CMKDJMDGRSJZIS-UHFFFAOYSA-N
• indancarbaldehyde
• 1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (+)- (9CI)
• D78606
• CS-0217275
• EN300-72620
• 1H-Indene-1-carboxaldehyde,2,3-dihydro-,(-)-(9ci)
• SCHEMBL21937667
• 1H-Indene-1-carboxaldehyde, 2,3-dihydro-, (-)- (9CI)
• 2,3-dihydro-1H-indene-1-carbaldehyde
• 155932-36-8

• Inchi： 1S/C10H10O/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,7,9H,5-6H2
• InChI Key： CMKDJMDGRSJZIS-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 146.07300
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.91530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Indene-1-carboxaldehyde,2,3-dihydro-

1H-Indene-1-carboxaldehyde, 2,3-dihydro: A Comprehensive Overview

1H-Indene-1-carboxaldehyde, 2,3-dihydro, also known by its CAS number 37414-43-0, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry. This compound belongs to the class of aromatic aldehydes and is characterized by its indene skeleton, which contributes to its distinctive chemical properties. The molecule consists of a fused bicyclic system comprising a benzene ring and a cyclohexene ring, with an aldehyde group attached at the 1-position. This structural arrangement not only imparts stability but also facilitates a wide range of chemical reactivity.

Recent studies have highlighted the potential of 1H-Indene-1-carboxaldehyde, 2,3-dihydro in the field of drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's unique electronic properties make it an ideal candidate for conjugation with other functional groups, enabling the creation of novel pharmacophores with enhanced therapeutic potential.

In addition to its medicinal applications, 1H-Indene-1-carboxaldehyde, 2,3-dihydro has found utility in materials science. Its ability to undergo various polymerization reactions has led to its use in the synthesis of advanced polymers and materials with tailored mechanical and electronic properties. For instance, recent advancements in polymer chemistry have demonstrated the compound's role in creating high-performance thermoplastics and elastomers.

The synthesis of 1H-Indene-1-carboxaldehyde, 2,3-dihydro has been optimized through innovative methodologies that emphasize sustainability and efficiency. Modern approaches leverage catalytic systems and green chemistry principles to minimize environmental impact while maximizing yield. These advancements have not only streamlined the production process but also opened new avenues for large-scale manufacturing.

From an analytical standpoint, the compound's spectroscopic properties have been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into its molecular structure and reactivity. These findings have been instrumental in validating theoretical models and guiding experimental designs for future studies.

In conclusion, 1H-Indene-1-carboxaldehyde, 2,3-dihydro stands as a testament to the ingenuity of modern chemical research. Its diverse applications across medicine, materials science, and polymer chemistry underscore its significance as a valuable building block in contemporary organic synthesis. As research continues to uncover new facets of this compound's potential, it is poised to play an even more prominent role in shaping future innovations across multiple disciplines.